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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dibromopropionamide is a halogenated amide of significant interest as an intermediate in

the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and

dyestuffs. A thorough understanding of its fundamental physicochemical properties, such as

melting and boiling points, is crucial for its effective handling, purification, and application in

further synthetic endeavors. This guide provides a comprehensive overview of these

properties, along with detailed experimental protocols for their determination and a logical

workflow for its synthesis.

Physicochemical Data
The melting and boiling points of 2,3-Dibromopropionamide are critical parameters for its

identification and purification. The data, collated from various chemical databases, are

summarized below.
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Property Value Notes

Melting Point 132-133 °C[1][2]

133 °C

Boiling Point 315.6 °C (Predicted)[1]

315.6 °C at 760 mmHg[2]

It is important to note that some sources may report conflicting data; however, the values

presented here are the most consistently cited. The significant discrepancy in some reported

values, such as a melting point of -83.5 °C, is likely erroneous and should be disregarded.[3]

Experimental Protocols
Accurate determination of the melting and boiling points is essential for verifying the purity of

2,3-Dibromopropionamide. The following are detailed, standardized methodologies for these

measurements.

Melting Point Determination (Capillary Method)
This method is a widely accepted technique for determining the melting point of a crystalline

solid.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry 2,3-Dibromopropionamide is finely ground

using a mortar and pestle. The open end of a capillary tube is then pressed into the
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powdered sample. The tube is inverted and gently tapped on a hard surface to pack the solid

into the sealed end, to a height of approximately 2-3 mm.[4]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Determination:

For an unknown sample, a rapid preliminary heating is performed to estimate the

approximate melting range.

For a more precise measurement, the apparatus is heated rapidly to about 15-20 °C below

the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample becomes a clear liquid is recorded as the end

of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. Impurities tend to depress and broaden the melting range.

Boiling Point Determination (Micro-Reflux Method)
This method is suitable for determining the boiling point of small quantities of a liquid. Since

2,3-Dibromopropionamide is a solid at room temperature, it would first need to be melted.

Apparatus:

Small test tube

Thermometer

Heating block or oil bath

Clamps
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Procedure:

Sample Preparation: A small amount of 2,3-Dibromopropionamide is placed in a small test

tube.

Apparatus Setup: The test tube is placed in a heating block or oil bath. A thermometer is

positioned so that the bulb is just above the surface of the molten sample.

Determination:

The sample is heated until it melts and then begins to boil.

The temperature is carefully monitored as the vapor rises and condenses on the walls of

the test tube.

The boiling point is the temperature at which the vapor and liquid phases are in

equilibrium, observed as a stable temperature at which the substance actively boils and

the vapor condenses. This temperature should be recorded at a specific atmospheric

pressure.

Synthesis and Workflow Diagrams
The following diagrams illustrate a plausible synthetic route for 2,3-Dibromopropionamide
and a general workflow for its characterization.

Synthetic Pathway of 2,3-Dibromopropionamide

Acrylamide

2,3-Dibromopropionamide

Bromination

Bromine (Br2) Solvent (e.g., CCl4)
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Caption: Plausible synthetic pathway for 2,3-Dibromopropionamide.
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Caption: General workflow for the characterization of 2,3-Dibromopropionamide.

Conclusion
This technical guide provides essential data and methodologies for researchers working with

2,3-Dibromopropionamide. The accurate determination of its melting and boiling points is

fundamental for ensuring the purity of the compound, which is critical for its successful
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application in research and development, particularly in the fields of drug discovery and

materials science. The provided protocols offer standardized procedures to achieve reliable

and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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